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Compound of Interest

Compound Name: Beryllium acetylacetonate

Cat. No.: B161873 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and hazard information

for beryllium acetylacetonate, compiled from available Safety Data Sheets (SDS) and

toxicological data. The information is intended to inform researchers, scientists, and drug

development professionals on the safe handling, storage, and disposal of this compound.

Chemical and Physical Properties
Beryllium acetylacetonate is a solid, white, odorless powder.[1][2] Key physical and chemical

properties are summarized in the table below.

Property Value Reference

Molecular Formula C₁₀H₁₄BeO₄ [3]

Molecular Weight 207.22 g/mol [3]

Appearance White powder [1][2]

Melting Point 108 °C [3]

Boiling Point 270 °C

Density 1.116 g/cm³ [3]

Solubility Data not available
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Hazard Identification and Classification
Beryllium acetylacetonate is classified as a highly hazardous substance. The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following

hazard classifications:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[1][4]

Acute Toxicity, Inhalation Category 1 H330: Fatal if inhaled[1][4]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[4]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[4]

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction[1][4]

Carcinogenicity Category 1A/1B

H350/H350i: May cause

cancer/May cause cancer by

inhalation[4][5]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[4]

Specific Target Organ Toxicity

(Repeated Exposure)
Category 1

H372: Causes damage to

organs through prolonged or

repeated exposure[4]

Beryllium and its compounds are classified as known human carcinogens by the International

Agency for Research on Cancer (IARC), the National Toxicology Program (NTP), and the

American Conference of Governmental Industrial Hygienists (ACGIH).[1]

Toxicology Profile
Detailed quantitative toxicity data for beryllium acetylacetonate, such as specific LD50 and

LC50 values, are not readily available in the public domain. However, data for other beryllium
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compounds provide an indication of their high toxicity. Oral LD50 values for various beryllium

compounds in rodents range from 18 to 200 mg/kg body weight.[6]

Acute Effects:

Inhalation: Fatal if inhaled.[1][4] Brief, intense exposure may cause severe chemical

pneumonitis with symptoms such as bronchial spasm, cough, and difficulty breathing.[7]

Oral: Toxic if swallowed.[1][4] May cause gastrointestinal irritation.[8]

Dermal: Causes skin irritation and may cause an allergic skin reaction (sensitization).[1][4]

Eye: Causes serious eye irritation.[4]

Chronic Effects: Prolonged or repeated exposure to beryllium compounds can lead to chronic

beryllium disease (CBD), a granulomatous lung disease.[8] It is also established that beryllium

and its compounds can cause lung cancer.[1]

Exposure Controls and Personal Protection
Due to the high toxicity of beryllium acetylacetonate, stringent exposure controls are

necessary.

Occupational Exposure Limits
Organization Limit Value (as Be)

OSHA
Permissible Exposure Limit

(PEL) - TWA
0.002 mg/m³[1]

OSHA Ceiling Limit 0.005 mg/m³[1]

OSHA
Short-Term Exposure Limit

(STEL)

0.025 mg/m³ (30-minute peak)

[1]

NIOSH
Immediately Dangerous to Life

or Health (IDLH)
4.0 mg/m³[1]

ACGIH
Threshold Limit Value (TLV) -

TWA

0.00005 mg/m³ (inhalable

fraction)[1]
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Personal Protective Equipment (PPE)
Respiratory Protection: A respiratory protection program that meets OSHA's 29 CFR

1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be followed.

For higher exposures, a self-contained breathing apparatus (SCBA) is required.

Hand Protection: Wear appropriate chemical-resistant gloves.

Eye Protection: Use chemical safety goggles and a face shield.

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of beryllium acetylacetonate
are not publicly available. However, a general methodology for acute oral toxicity testing, based

on OECD guidelines for beryllium metal, can be referenced.

General Protocol for Acute Oral Toxicity Study (Adapted
from Beryllium Metal Studies)

Test Species: Rat (Sprague-Dawley strain is commonly used).

Administration: A single dose of the test substance is administered by oral gavage.

Dosage: A limit test at 2000 mg/kg body weight is often performed initially for substances

with low expected toxicity. However, due to the high toxicity of beryllium compounds, a tiered

dosing approach with much lower starting doses would be necessary.

Observations: Animals are observed for mortality, clinical signs of toxicity, and changes in

body weight at regular intervals for at least 14 days.

Pathology: At the end of the observation period, a gross necropsy is performed on all

animals.

Data Analysis: The LD50 value is calculated using appropriate statistical methods.
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Hazard Visualization
The following diagram illustrates the primary health hazards associated with beryllium
acetylacetonate exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b161873?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Beryllium-acetylacetonate
https://pubchem.ncbi.nlm.nih.gov/compound/Beryllium-acetylacetonate
https://haz-map.com/Agents/20315
https://www.strem.com/product/04-4000
https://sds.strem.com/sd04-4000_US.pdf
https://www.merckmillipore.com/Web-DE-Site/de_DE/-/EUR/ShowDocument-File?ProductSKU=MDA_CHEM-170305&DocumentType=MSD&DocumentId=170305_SDS_GB_EN.PDF&DocumentUID=491406&Language=EN&Country=GB&Origin=PDP
https://www.inchem.org/documents/cicads/cicads/cicad32.htm
https://www.dla.mil/Portals/104/Documents/Strategic%20Materials/Solicitation%20Docs/Beryllium/SDS%20-%20Beryllium%20FINAL.pdf?ver=2020-08-25-081829-350
https://pim-resources.coleparmer.com/sds/14528.pdf
https://www.benchchem.com/product/b161873#beryllium-acetylacetonate-safety-data-sheet-sds-information
https://www.benchchem.com/product/b161873#beryllium-acetylacetonate-safety-data-sheet-sds-information
https://www.benchchem.com/product/b161873#beryllium-acetylacetonate-safety-data-sheet-sds-information
https://www.benchchem.com/product/b161873#beryllium-acetylacetonate-safety-data-sheet-sds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b161873?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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